Cas no 142341-05-7 (Adefovir Monopivoxil)

• Product Name: Adefovir Monopivoxil
• CAS No: 142341-05-7
• MF: C₁₄H₂₂N₅O₆P
• MW: 387.328143596649
• MDL: MFCD00869902
• CID: 1023550
• PubChem ID: 10362748
• Update Time: 2025-05-20

Adefovir Monopivoxil Chemical and Physical Properties

Names and Identifiers

• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(hydroxy)phosphoryl)oxy)methyl pivalate
• Adefovir Monopivoxil
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)-(hydroxy)phosphoryl)oxy)methyl pivalate
• 9-[2-(PHOSPHONOMETHOXY)ETHYL]ADENINE,MONO(PIVALOYLOXY)METHYL ESTER
• Propanoic acid, 2,2-dimethyl-, [[[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]hydroxyphosphinyl]oxy]methyl ester
• 2-(6-aminopurin-9-yl)ethoxymethyl-(2,2-dimethylpropanoyloxymethoxy)phosphinic acid
• 2,2-Dimethylpropanoic acid [[[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]hydroxyphosphinyl]oxy]methyl ester
• [2-(6-AMINOPURIN-9-YL)ETHOXY]METHYL([(2,2-DIMETHYLPROPANOYL)OXY]METHOXY)PHOSPHINIC ACID
• {[{[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl}(hydroxy)phosphoryl]oxy}methyl 2,2-dimethylpropanoate
• C14H22N5O6P
• DTXSID70438750
• Mono POM PMEA
• J-007641
• SCHEMBL12391569
• A807896
• 142341-05-7
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)hydroxyphosphinyl)oxy)methyl 2,2-dimethylpropanoate
• 2,2-dimethylpropanoic acid,((((2-(6-amino-9h-purin-9-yl)ethoxy)methyl)hydroxyphosphinyl)oxy)methyl ester
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(hydroxy)phosphoryl)oxy)methylpivalate
• BCP20815
• SC1440
• (((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(hydroxy)phosphoryloxy)methyl pivalate
• AKOS015896453
• {[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}({[(2,2-dimethylpropanoyl)oxy]methoxy})phosphinic acid
• CHEMBL54393

• MDL： MFCD00869902
• Inchi： 1S/C14H22N5O6P/c1-14(2,3)13(20)24-8-25-26(21,22)9-23-5-4-19-7-18-10-11(15)16-6-17-12(10)19/h6-7H,4-5,8-9H2,1-3H3,(H,21,22)(H2,15,16,17)
• InChI Key： MYHVYLHIHRHSDC-UHFFFAOYSA-N
• SMILES： P(COCCN1C=NC2=C(N)N=CN=C12)(=O)(O)OCOC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 387.13100
• Monoisotopic Mass: 387.13077044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.50
• Melting Point: NA
• Boiling Point: NA
• Flash Point: 315℃
• PSA: 161.49000
• LogP: 1.71260

Adefovir Monopivoxil Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Adefovir Monopivoxil

Adefovir Monopivoxil (CAS No. 142341-05-7): An Overview of a Promising Antiviral Compound

Adefovir Monopivoxil (CAS No. 142341-05-7) is a prodrug of adefovir, a nucleotide analog with potent antiviral activity. This compound has gained significant attention in the field of virology and pharmacology due to its efficacy against various viral infections, particularly hepatitis B virus (HBV). The prodrug form enhances the oral bioavailability and pharmacokinetic properties of adefovir, making it a valuable therapeutic option for chronic hepatitis B patients.

The chemical structure of Adefovir Monopivoxil consists of adefovir linked to a monopivoxil moiety, which facilitates its absorption and conversion to the active form in the liver. This unique structure has been extensively studied to understand its mechanisms of action and potential side effects. Recent research has highlighted the importance of this prodrug in managing HBV infection, particularly in patients who are resistant to other antiviral therapies.

One of the key advantages of Adefovir Monopivoxil is its ability to inhibit viral DNA polymerase, thereby preventing the replication of HBV. This mechanism is crucial for reducing viral load and improving liver function in infected individuals. Clinical trials have demonstrated that treatment with Adefovir Monopivoxil leads to significant reductions in HBV DNA levels and improvements in liver enzyme levels, indicating its effectiveness as an antiviral agent.

Despite its therapeutic benefits, the use of Adefovir Monopivoxil requires careful consideration due to potential side effects. Studies have reported that prolonged use may lead to nephrotoxicity, particularly in patients with pre-existing kidney conditions. Therefore, regular monitoring of renal function is essential for patients undergoing treatment with this compound. Additionally, dose adjustments may be necessary to minimize adverse effects while maintaining therapeutic efficacy.

The development and clinical application of Adefovir Monopivoxil have been influenced by ongoing research aimed at optimizing its use and expanding its therapeutic potential. Recent advancements in drug delivery systems and combination therapies have shown promise in enhancing the effectiveness and safety profile of this compound. For instance, combining Adefovir Monopivoxil with other antiviral agents has been explored as a strategy to overcome drug resistance and improve patient outcomes.

In conclusion, Adefovir Monopivoxil (CAS No. 142341-05-7) represents a significant advancement in the treatment of chronic hepatitis B infection. Its unique prodrug design, potent antiviral activity, and favorable pharmacokinetic properties make it an important therapeutic option for managing this condition. However, careful monitoring and individualized treatment plans are essential to ensure optimal outcomes and minimize potential side effects. Ongoing research continues to refine our understanding of this compound and its role in virology and pharmacology.